Cas no 2156901-00-5 (3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid)

• Product Name: 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid
• CAS No: 2156901-00-5
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5950623
• PubChem ID: 165805351
• Update Time: 2025-06-11

3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid
• 3-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpropanoic acid
• EN300-1299582
• 2156901-00-5

• Inchi： 1S/C20H18N2O4/c1-12(10-21)18(19(23)24)22-20(25)26-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,11H2,1H3,(H,22,25)(H,23,24)
• InChI Key： RBEFQBGCQFHBDV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C#N)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid

Recent Advances in the Application of 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid (CAS: 2156901-00-5) in Chemical Biology and Pharmaceutical Research

The compound 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid (CAS: 2156901-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyano moiety, has demonstrated versatile applications in peptide synthesis, drug discovery, and biomaterial development. Recent studies have explored its potential as a building block for novel therapeutic agents and as a tool for probing biological systems.

In the context of peptide synthesis, 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid has been utilized as a key intermediate for the introduction of non-natural amino acids into peptide chains. The Fmoc group provides robust protection for the amino functionality during solid-phase peptide synthesis (SPPS), while the cyano group offers a handle for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into peptide backbones, resulting in enhanced stability and bioavailability of the resulting peptides.

Recent pharmacological investigations have revealed promising applications of derivatives of 2156901-00-5 in targeted drug delivery systems. The compound's structural flexibility allows for conjugation with various drug molecules and targeting ligands. A 2024 paper in Advanced Drug Delivery Reviews highlighted its use in creating pH-sensitive prodrugs that demonstrate selective release in tumor microenvironments. The cyano group in particular was shown to participate in bioorthogonal reactions, enabling site-specific drug activation.

From a mechanistic perspective, research published in ACS Chemical Biology (2023) elucidated the compound's interactions with biological targets. Molecular docking studies revealed that the steric bulk introduced by the Fmoc and methyl groups influences binding affinity to protein targets, while the cyano group participates in hydrogen bonding networks. These findings have important implications for rational drug design using this scaffold.

The compound has also found applications in materials science, particularly in the development of self-assembling biomaterials. A 2024 study in Nature Communications demonstrated that derivatives of 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid can form stable hydrogels with tunable mechanical properties, making them suitable for tissue engineering applications. The Fmoc group was found to be critical for π-π stacking interactions that drive self-assembly.

In conclusion, 3-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpropanoic acid (CAS: 2156901-00-5) represents a versatile chemical tool with wide-ranging applications in pharmaceutical research and chemical biology. Recent advances have demonstrated its utility in peptide synthesis, drug development, and biomaterials engineering. Future research directions may focus on expanding its applications in targeted therapies and exploring its potential in other areas such as chemical biology probes and diagnostic agents.